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Compound of Interest

Compound Name: Zierin

cat. No.: B1214952

Zierin: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Zierin is a cyanogenic glycoside found in various plant species, notably in the genus Zieria.
Like other compounds in its class, Zierin can release hydrogen cyanide upon enzymatic
hydrolysis, a property that underlies its potential biological activities and toxicity. This technical
guide provides a detailed overview of the chemical structure, physicochemical properties, and
known biological effects of Zierin. It includes posited experimental protocols for its isolation,
characterization, and synthesis, based on established methods for cyanogenic glycosides.
Furthermore, this document outlines the mechanism of cyanogenesis and presents the
available, albeit limited, data on its bioactivity and toxicity in a structured format for researchers
in pharmacology and drug development.

Chemical Structure and Physicochemical Properties

Zierin, with the chemical formula C14H17NOy7, is structurally defined as (S)-2-(3-D-
glucopyranosyloxy)-2-(3-hydroxyphenyl)acetonitrile[1][2]. The molecule consists of a
mandelonitrile aglycone, specifically with a hydroxyl group at the meta-position of the phenyl
ring, linked to a glucose molecule via a 3-glycosidic bond.

The chemical structure of Zierin is presented below:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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